5-Fluoro PB-22 5-hydroxyisoquinoline isomer

• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C23H22N2O2/c1-2-3-6-14-25-16-20(19-9-4-5-10-21(19)25)23(26)27-22-11-7-8-17-15-24-13-12-18(17)22/h4-5,7-13,15-16H,2-3,6,14H2,1H3
• InChIKey: GFCQZKDLFJNMPV-UHFFFAOYSA-N

Isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate: Procurement-Relevant Identity, Source, and Regulatory Context

isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate (CAS 1885091-23-5, molecular weight 358.43 g/mol) is a synthetic cannabinoid within the aminoalkylindole class, specifically an indole-3-carboxylate ester . It is commercially supplied as an analytical reference standard by forensic vendors like Cayman Chemical (Catalog No. 14555) and distributed by others, with a reported purity of ≥98% [1]. The compound is a regioisomer of PB-22, where the heteroaromatic moiety is an isoquinoline group attached at its 5-position . As a structural isomer of a scheduled substance, its procurement is strictly regulated for research and forensic applications only, not for human or veterinary use [2]. This baseline identity is critical for understanding its procurement pathway and analytical differentiation needs, which are further quantified below.

1

Analytical reference standard for regioisomer differentiation (isoquinoline vs. quinoline)

2

Supplied for forensic and research use only; not for human or veterinary application

3

Requires unequivocal identification from the scheduled quinolinyl analog (PB-22)

• [1] Wiley SpectraBase. (n.d.). PB-22 5-Hydroxyisoquinoline isomer (Spectrum ID: Dy6UePtpbsm). SpectraBase. View Source
• [2] Neta Scientific. (2022). Cayman Pb-22 5-Hydroxyisoquinoline Isomer; Purity- Greater Than O. Neta Scientific. View Source

Why Generic Substitution Fails: The Critical Isoquinolinyl vs. Quinolinyl Distinction in Isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate

The procurement of isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate cannot be substituted with its quinolin-5-yl analog (PB-22) or other regioisomers without compromising analytical accuracy and forensic validity. While these compounds share the same molecular formula (C23H22N2O2), the positional difference between the isoquinoline and quinoline heterocycles results in distinct physicochemical and spectroscopic signatures that are not interchangeable in analytical workflows [1]. This non-interchangeability is exacerbated by the legal and regulatory landscape: while the quinolin-5-yl isomer (PB-22) is often a specifically scheduled controlled substance, its isoquinolin-5-yl regioisomer may not be explicitly named in all jurisdictions, creating a critical need for precise analytical differentiation in forensic casework [2]. The following section provides the quantitative evidence required to justify the specific selection of this compound as a reference standard.

Regioisomer Isoquinolinyl vs. quinolinyl heterocycle leads to distinct spectroscopic and chromatographic signatures, limiting direct interchangeability in forensic methods.

GC-MS Co-elution of isomers under standard GC conditions may cause misidentification; LC-MS/MS resolution is required for unambiguous differentiation.

Legal Regulatory divergence (scheduled quinolinyl vs. isoquinolinyl isomer) demands exact identification, which may not be achievable with the wrong reference standard.

• [1] Wiley SpectraBase. (n.d.). PB-22 5-Hydroxyisoquinoline isomer (Spectrum ID: Dy6UePtpbsm). SpectraBase. View Source
• [2] Ito, T., Chikumoto, T., Kitaichi, K., Kohyama, E., & Tada, H. (2016). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source

Quantitative Evidence for Isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate: Key Comparative Data for Analytical and Procurement Decisions

Forensic Differentiation by LC-MS/MS: Chromatographic Resolution from Regioisomers

In the context of forensic analysis, where legal definitions often hinge on specific chemical identity, the ability to unambiguously differentiate isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate from its closely related regioisomers is paramount. A study on the 5-fluoropentyl analogs (5F-PB-22 series) demonstrated that while the 5F-quinolin-5-yl and 5F-isoquinolin-5-yl isomers co-elute under standard gas chromatography (GC) conditions, they can be completely resolved using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. This separation is foundational for accurate identification and quantification in seized material or biological specimens, where the presence of the isoquinolin-5-yl isomer versus the quinolin-5-yl isomer can have significant legal consequences.

LC-MS/MS Resolution

Class-level

Baseline resolution from quinolinyl isomer via LC-MS/MS; co-elution in GC-MS.

Enables confirmatory isomer identification in forensic analysis.

Data from 5-fluoropentyl analog study; non-fluorinated analog expected similar behavior.

Evidence Dimension	Chromatographic Separation (Regioisomer Resolution)
Target Compound Data	Achieves baseline resolution from the 5-hydroxyquinoline isomer via LC-MS/MS.
Comparator Or Baseline	5F-quinolin-5-yl isomer (5F-PB-22) and 5F-isoquinolin-5-yl isomer co-elute in GC-MS analysis, preventing differentiation.
Quantified Difference	Qualitative change: From non-resolution (GC-MS) to baseline resolution (LC-MS/MS).
Conditions	Comparison of 5-fluoropentyl analogs; analysis performed on a standard LC-MS/MS system following a generic gradient elution.

Why This Matters

For procurement, this evidence justifies the acquisition of this specific reference standard to enable reliable LC-MS/MS method development and validation, which is essential for laboratories performing confirmatory analysis on seized drug samples.

• [1] Ito, T., Chikumoto, T., Kitaichi, K., Kohyama, E., & Tada, H. (2016). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source

Structural Identity Verification: Distinct InChIKey for Isoquinolin-5-yl vs. Quinolin-5-yl Isomers

At the most fundamental level, the isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate is chemically distinct from its quinolin-5-yl isomer (PB-22), a fact codified by a unique International Chemical Identifier (InChI) and its hashed InChIKey [1]. The InChIKey for the target compound is GFCQZKDLFJNMPV-UHFFFAOYSA-N, which acts as a definitive digital fingerprint for this specific structure [2]. While this is a property of the molecule itself, it directly enables accurate procurement and inventory management. Using this InChIKey ensures that the ordered compound is the correct regioisomer and not a misidentified analog, a common issue in the supply chain for research chemicals.

Unique InChIKey

Head-to-head

GFCQZKDLFJNMPV-UHFFFAOYSA-N (distinct from PB-22 InChIKey).

Ensures correct isomer procurement and inventory management.

Per IUPAC hashing standards; completely unique digital identifier.

Evidence Dimension	Molecular Identity (InChIKey)
Target Compound Data	InChIKey: GFCQZKDLFJNMPV-UHFFFAOYSA-N
Comparator Or Baseline	Quinolin-5-yl isomer (PB-22) has a different, unique InChIKey.
Quantified Difference	Completely unique digital identifier.
Conditions	Chemical structure analysis and hashing algorithm per IUPAC standards.

Why This Matters

This is a critical data point for procurement professionals to verify against a purchase order, ensuring the correct isomer is sourced for analytical, forensic, or research purposes and mitigating the risk of receiving a different regioisomer.

• [1] Wiley SpectraBase. (n.d.). PB-22 5-Hydroxyisoquinoline isomer (Spectrum ID: Dy6UePtpbsm). SpectraBase. View Source
• [2] PubChem. (n.d.). Isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate. National Center for Biotechnology Information. View Source

Tandem MS Fragmentation Fingerprint: Unique Diagnostic Product Ions for Regioisomer Differentiation

Beyond chromatographic separation, mass spectrometric fragmentation provides a second, orthogonal layer of identification. In a study of the 5-fluoropentyl series, collision-induced dissociation (CID) of the protonated molecule [M+H]+ at m/z 377.2 produced distinct relative abundance ratios of product ions for the 5-isoquinolinyl isomer compared to the 5-quinolinyl isomer and other regioisomers [1]. While the specific m/z values and abundance ratios for the non-fluorinated analog (the target compound) will differ due to the lack of a fluorine atom, the underlying principle of isomer differentiation through unique MS/MS fragmentation patterns is directly transferable. The study confirms that each regioisomer possesses a distinct CID fingerprint, enabling unequivocal mass spectrometric identification.

MS/MS Fragmentation

Class-level

Unique product ion relative abundance pattern vs. quinolinyl and other regioisomers.

Supports orthogonal LC-MS/MS identification for forensic confirmations.

Inferred from 5-fluoropentyl analog CID data; target compound expected analogous differentiation.

Evidence Dimension	Tandem Mass Spectrometry (MS/MS) Fragmentation Profile
Target Compound Data	Expected to produce a unique product ion spectrum with a distinct relative abundance pattern when fragmented.
Comparator Or Baseline	The 5-quinolinyl isomer and other regioisomers produce different relative abundances of specific product ions in MS/MS analysis.
Quantified Difference	Qualitative difference in the relative intensity of product ions, enabling isomer differentiation.
Conditions	Analysis performed using electrospray ionization (ESI) and collision-induced dissociation (CID) on a tandem mass spectrometer. Data inferred from 5-fluoropentyl analogs.

Why This Matters

For method developers and forensic scientists, this evidence supports the procurement of the reference standard to build a spectral library entry for LC-MS/MS, which is essential for the confirmatory identification of this specific isomer in unknown samples.

• [1] Ito, T., Chikumoto, T., Kitaichi, K., Kohyama, E., & Tada, H. (2016). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source

Primary Application Scenarios for Isoquinolin-5-yl 1-pentyl-1H-indole-3-carboxylate Based on Its Analytical Differentiation Value

Forensic Toxicology Method Development and Validation

Forensic laboratories require certified reference standards to develop and validate robust analytical methods (e.g., LC-MS/MS) for detecting and quantifying specific synthetic cannabinoid isomers in biological matrices (urine, blood) and seized drug materials. The documented ability to chromatographically separate this isoquinolin-5-yl isomer from its quinolin-5-yl analog, coupled with its unique MS/MS fragmentation pattern, makes this compound an essential positive control for method validation [1]. Its use ensures that a laboratory's analytical method meets the specificity and selectivity requirements for forensic reporting.

Building Analytical Reference Libraries for Isomer Identification

Accurate identification of unknown substances relies on comparison against reference data. This compound serves as a crucial reference material for constructing and populating in-house spectral libraries for techniques like LC-MS/MS and Raman spectroscopy. The SpectraBase entry provides foundational Raman spectral data for this specific isomer, which is a starting point for library development [2]. By acquiring this standard, a laboratory can generate its own instrument-specific spectra, including full scan MS, MS/MS, and retention time data, to build a more robust and reliable identification database for future casework involving this and related isomers.

Regulatory Compliance and Legal Casework Support

In jurisdictions where legislation distinguishes between the quinolinyl (scheduled) and isoquinolinyl (potentially unscheduled) regioisomers of PB-22, the procurement and use of an authenticated reference standard for the isoquinolin-5-yl isomer is a prerequisite for any defensible analytical finding. Positive identification of this isomer in a sample requires a direct comparison to a known reference material analyzed under identical conditions. This reference standard provides the evidentiary basis needed to differentiate the target compound from a scheduled analog, which can be the deciding factor in legal proceedings and sentencing [3].

Application

Selection Property

Validation Focus

Forensic Toxicology Method Development & Validation

Isomer-specific chromatographic resolution

LC-MS/MS specificity for isoquinolinyl vs. quinolinyl isomer

Analytical Reference Library Construction

Authenticated regioisomer identity (InChIKey)

Instrument-specific MS/MS and retention time data generation

Regulatory Compliance & Legal Casework Support

Certified reference standard for isoquinolin-5-yl isomer

Evidentiary basis for isomer differentiation in legal contexts

• [1] Ito, T., Chikumoto, T., Kitaichi, K., Kohyama, E., & Tada, H. (2016). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source
• [2] Wiley SpectraBase. (n.d.). PB-22 5-Hydroxyisoquinoline isomer (Spectrum ID: Dy6UePtpbsm). SpectraBase. View Source
• [3] Ito, T., Chikumoto, T., Kitaichi, K., Kohyama, E., & Tada, H. (2016). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source